Cas no 2171268-56-5 (4-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidobutanoic acid)

• Product Name: 4-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidobutanoic acid
• CAS No: 2171268-56-5
• MF: C₂₆H₃₂N₂O₅S
• MW: 484.607686042786
• CID: 5753145
• PubChem ID: 165533885
• Update Time: 2025-05-23

4-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171268-56-5
• EN300-1569248
• 4-[(2R)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(methylsulfanyl)butanamido]butanoic acid
• 4-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidobutanoic acid

• Inchi： 1S/C26H32N2O5S/c1-3-28(15-8-13-24(29)30)25(31)23(14-16-34-2)27-26(32)33-17-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,22-23H,3,8,13-17H2,1-2H3,(H,27,32)(H,29,30)/t23-/m1/s1
• InChI Key： CNXFCVXWDZFLIO-HSZRJFAPSA-N
• SMILES： S(C)CC[C@H](C(N(CC)CCCC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 484.20319330g/mol
• Monoisotopic Mass: 484.20319330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 121Ų

Additional information on 4-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidobutanoic acid

Comprehensive Analysis of 4-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidobutanoic acid (CAS No. 2171268-56-5)

In the rapidly evolving field of peptide synthesis and pharmaceutical intermediates, 4-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidobutanoic acid (CAS No. 2171268-56-5) has garnered significant attention due to its unique structural properties and applications. This compound, often abbreviated as Fmoc-protected thioether derivative, plays a pivotal role in the synthesis of complex peptides and bioactive molecules. Its R-configuration and methylsulfanyl group make it a valuable building block for researchers focusing on drug discovery and bioconjugation.

The Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group is a cornerstone in solid-phase peptide synthesis (SPPS), a technique widely used in modern biotechnology and medicinal chemistry. With the growing demand for custom peptides and therapeutic proteins, compounds like CAS 2171268-56-5 are critical for ensuring high-yield and high-purity reactions. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such intermediates, as they enable the rapid assembly of novel molecular architectures.

One of the key advantages of 4-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidobutanoic acid is its compatibility with green chemistry principles. As the pharmaceutical industry shifts toward sustainable synthesis, this compound’s efficient coupling and deprotection reactions minimize waste and reduce the need for hazardous reagents. Researchers are also exploring its potential in click chemistry applications, where its thioether functionality can facilitate selective bioconjugation with alkynes or azides.

From a structural perspective, the presence of the methylsulfanyl moiety in CAS 2171268-56-5 introduces unique steric and electronic effects, which can influence the pharmacokinetics and bioavailability of derived peptides. This has led to increased interest in its use for prodrug development and targeted drug delivery systems. Additionally, its chiral center ensures enantioselective synthesis, a critical factor for FDA-approved therapeutics.

In the context of market trends, the demand for high-purity peptide intermediates like 4-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidobutanoic acid is projected to grow, driven by advancements in personalized medicine and biologics. Companies specializing in contract research organizations (CROs) and CDMOs (Contract Development and Manufacturing Organizations) are actively sourcing such compounds to support preclinical studies and clinical trials.

For researchers and industry professionals, understanding the stability and storage conditions of CAS 2171268-56-5 is essential. Proper handling under inert atmospheres and low-temperature storage can prevent degradation and ensure consistent performance in synthetic workflows. Furthermore, its solubility in common organic solvents like DMF and dichloromethane makes it versatile for various reaction setups.

In summary, 4-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidobutanoic acid (CAS No. 2171268-56-5) represents a critical tool in modern chemical biology and pharmaceutical research. Its applications span from peptide therapeutics to material science, aligning with global efforts to innovate in life sciences. As the scientific community continues to explore its potential, this compound is poised to remain a staple in laboratories worldwide.